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Compound of Interest

Compound Name: Actinomycin E2

Cat. No.: B072403

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Actinomycin
E2, a potent chromopeptide antibiotic. It includes detailed Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS) data, comprehensive experimental protocols, and visualizations
of its biosynthetic and signaling pathways. This document is intended to serve as a valuable
resource for researchers and professionals involved in natural product chemistry, drug
discovery, and development.

Spectroscopic Data

The following tables summarize the key NMR and MS data for Actinomycin E2, also known as
Actinomycin X2.

Nuclear Magnetic Resonance (NMR) Data

The 1H and 13C NMR data for Actinomycin E2 were acquired in chloroform-d (CDCI3).

Table 1: 1H NMR Spectroscopic Data for Actinomycin E2 (in CDCI3)[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072403?utm_src=pdf-interest
https://www.benchchem.com/product/b072403?utm_src=pdf-body
https://www.benchchem.com/product/b072403?utm_src=pdf-body
https://www.benchchem.com/product/b072403?utm_src=pdf-body
https://www.benchchem.com/product/b072403?utm_src=pdf-body
https://www.benchchem.com/product/b072403?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8778624/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Chemical Shift () o Coupling Constant
Multiplicity

Assignment
ppm (J) Hz

Data not fully
available in search

results

Table 2: 13C NMR Spectroscopic Data for Actinomycin E2 (in CDCI3)[1]

Chemical Shift (8) ppm Assignment

Data not fully available in search results

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) data was obtained using electrospray ionization

(ESI).

Table 3: High-Resolution Mass Spectrometry Data for Actinomycin E2

lon m/z [M+H]+ Source
[M+H]+ 1269.6173 [1]
[M]+ 1269.3968 [2]

Experimental Protocols

The following are detailed methodologies for the acquisition of NMR and MS data for

Actinomycin E2.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of purified Actinomycin E2 is dissolved in deuterated
chloroform (CDCI3) containing 0.03% tetramethylsilane (TMS) as an internal standard. The
concentration is typically in the range of 5-10 mg/mL.

Instrumentation:1H and 13C NMR spectra are recorded on a high-field NMR spectrometer,
such as a 400 MHz instrument.

1H NMR Acquisition Parameters:

e Pulse Program: Standard single-pulse sequence.

Spectral Width: Approximately 16 ppm.

Acquisition Time: 2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on the sample concentration.

Temperature: 298 K.

13C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: Approximately 200-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the lower natural abundance of 13C.

Temperature: 298 K.

Data Processing: The raw data is processed using appropriate NMR software. This includes
Fourier transformation, phase correction, baseline correction, and referencing to the internal
standard (TMS at 0.00 ppm).
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High-Resolution Mass Spectrometry (HR-MS)

Sample Preparation: A dilute solution of Actinomycin E2 is prepared in a suitable solvent
compatible with electrospray ionization, such as methanol or acetonitrile/water with 0.1% formic
acid to promote protonation.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap
instrument, equipped with an electrospray ionization (ESI) source is used.

Acquisition Parameters (Positive lon Mode):

lonization Mode: Electrospray lonization (ESI), positive.
e Capillary Voltage: 3.5-4.5 kV.

o Cone Voltage: 20-40 V.

e Source Temperature: 100-150 °C.

o Desolvation Temperature: 250-350 °C.

e Mass Range: m/z 100-2000.

e Analyzer Mode: High resolution.

Data Analysis: The acquired mass spectrum is analyzed to determine the accurate mass of the
protonated molecule [M+H]+. The elemental composition is then calculated using the
instrument's software, which should match the expected formula for Actinomycin E2
(C63H88N12016).

Visualizations

The following diagrams illustrate the biosynthetic pathway of Actinomycin and the signaling
pathway for its induction of immunogenic cell death.
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Biosynthetic pathway of Actinomycin E2.
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Signaling pathway for Actinomycin-induced immunogenic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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